Cas no 943749-60-8 (2-(4-Methylpiperazin-1-yl)-5-nitropyrimidine)

2-(4-Methylpiperazin-1-yl)-5-nitropyrimidine structure
943749-60-8 structure
Product Name:2-(4-Methylpiperazin-1-yl)-5-nitropyrimidine
CAS No:943749-60-8
MF:C9H13N5O2
MW:223.231820821762
CID:1083016
PubChem ID:68694824
Update Time:2025-04-20

2-(4-Methylpiperazin-1-yl)-5-nitropyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Methylpiperazin-1-yl)-5-nitropyrimidine
    • 2-(4-methyl-1-piperazinyl)-5-nitroPyrimidine
    • OAZQEHBBZOAQKN-UHFFFAOYSA-N
    • {[5-(1,3-BENZODIOXOL-5-YL)-1,3,4-OXADIAZOL-2-YL]THIO}ACETICACID
    • FT-0742127
    • 2-(4-methyl-piperazin-1-yl)-5-nitro-pyrimidine
    • 943749-60-8
    • SCHEMBL3567484
    • DA-28121
    • Inchi: 1S/C9H13N5O2/c1-12-2-4-13(5-3-12)9-10-6-8(7-11-9)14(15)16/h6-7H,2-5H2,1H3
    • InChI Key: OAZQEHBBZOAQKN-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=NC(=NC=1)N1CCN(C)CC1)=O

Computed Properties

  • Exact Mass: 223.10692467g/mol
  • Monoisotopic Mass: 223.10692467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 78.1Ų
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